Cas no 56293-29-9 (Aloperine)

Aloperine structure

Product Name:Aloperine

CAS No:56293-29-9

MF:C₁₅H₂₄N₂

MW:232.364463806152

MDL:MFCD00468086

CID:56926

PubChem ID:162147

Update Time:2025-04-18

Aloperine Chemical and Physical Properties

Names and Identifiers

- Aloperine
- (7-alpha,9-alpha)-9-De-2-piperidinyl-16,17-didehydroormosanine
- ALLOPTERIN
- ALOPERIN
- Aloperine,orMosanine
- Ormosanine, 16,17-didehydro-9-de-2-piperidinyl-, (7-alpha,9-alpha)-
- Aloperine, 96%
- HMS3656I19
- s2420
- 2207AH
- RL
- AKOS024264559
- HY-13516
- Z3243656477
- BRN 0914258
- CHEMBL3329704
- Alop1 compound
- CS-0007133
- 6-epi-aloperine
- MFCD03852726
- NCGC00346708-03
- SCHEMBL13589889
- (1R,2S,9R,10R)-3,15-diazatetracyclo[7.7.1.0?,?.0??,??]heptadec-7-ene
- (1R,2S,9R,10R)-3,15-diazatetracyclo[7.7.1.0^{2,7}.0^{10,15}]heptadec-7-ene
- SW220037-1
- (1R,2S,9R,10R)-3,15-DIAZATETRACYCLO[7.7.1.0(2),?.0(1)?,(1)?]HEPTADEC-7-ENE
- rel-(6R,6aR,13R,13aS)-2,3,4,6,6a,7,8,9,10,12,13,13a-Dodecahydro-1H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
- (6R,6aR,13R,13aS)-2,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-1H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
- LS-09785
- Aloperine (>90%)
- J-519560
- MFCD00468086
- (6r,6ar,13r,13as)-1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-2h-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
- 56293-29-9
- EN300-7466698
- (7-alpha,9-alpha)-9-De-2-piperidinyl-16,17-didehydro-ormosanine
- 463944-91-4
- CCG-266811
- (1R,2S,9R,10R)-3,15-diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene
- 1,3,4,6,6a,7,8,9,10,12,13,13a-Dodecahydro-2H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
- NCGC00346708-02
- (1S,2S,9R,10R)-3,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene
- (1S,2S,9R,10R)-3,15-DIAZATETRACYCLO[7.7.1.0(2),?.0(1)?,(1)?]HEPTADEC-7-ENE
- CHEBI:2609
- MLS006011428
- VS-12282
- AKOS004120030
- (6R,6aR,13S,13aS)-1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-2H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
- DTXSID10971732
- SMR004703244
- (6R,7R,9R,11S)-16,17-Didehydro-9-de-2-piperidinylormosanine
- AS-56065
- 3,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene
- AKOS037514897
- 1ST181294
- Aloperine(6r,6ar,13r,13as)-1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-2h-6,13-methanodipyrido[1,2-a:3',2'-e]azocine; 6-epi-aloperine; (6R,6aR,13R,13aS)-2,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-1H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
- (1R,2S,9R,10R)-3,15-diazatetracyclo(7.7.1.02,7.010,15)heptadec-7-ene
- BRD-K96391852-001-02-8
- ALBB-028193
- 6,13-methano-2H-dipyrido[1,2-a:3',2'-e]azocine, 1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-, (6R,6aR,13R,13aS)-
- MDL： MFCD00468086
- Inchi： 1S/C15H24N2/c1-2-7-17-10-13-9-12(14(17)5-1)8-11-4-3-6-16-15(11)13/h8,12-16H,1-7,9-10H2/t12-,13+,14+,15+/m0/s1
- InChI Key： SKOLRLSBMUGVOY-GBJTYRQASA-N
- SMILES： N12CCCC[C@@H]1[C@H]1C=C3CCCN[C@H]3[C@@H](C2)C1
- BRN： 0914258

Computed Properties

Exact Mass: 232.19400
Monoisotopic Mass: 232.193948774 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 232.36
XLogP3: 1.6
Topological Polar Surface Area: 15.3

Experimental Properties

Color/Form: Powder
Melting Point: 67-72 °C
PSA: 15.27000
LogP: 2.43570

Aloperine Security Information

Hazard Category Code： 22
RTECS：RM2979500
Hazardous Material Identification：
Risk Phrases：R22

Aloperine Pricemore >>

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